Cas no 915412-92-9 (2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 915412-92-9
• MF: C₁₄H₁₇BO₃
• MW: 244.093984365463
• CID: 2106528
• PubChem ID: 57470991
• Update Time: 2025-11-02

2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzofuran
• 2-(1-benzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(benzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• QHBWRIRRPKKWSW-UHFFFAOYSA-N
• MB19121
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzofuran
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran (ACI)
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)benzofuran
• Z2049763645
• DA-22627
• 915412-92-9
• SCHEMBL3930607
• EN300-734278
• F53388
• CS-0369166
• 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H17BO3/c1-13(2)14(3,4)18-15(17-13)11-6-5-7-12-10(11)8-9-16-12/h5-9H,1-4H3
• InChI Key： QHBWRIRRPKKWSW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3=C2C=CO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1270746g/mol
• Monoisotopic Mass: 244.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6

Additional information on 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Versatile Boronic Ester for Organic Synthesis and Drug Discovery

2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 915412-92-9) is a highly valuable boronic ester compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This benzofuran-containing boronate derivative serves as a crucial building block for Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in medicinal chemistry and materials science.

The molecular structure of 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a unique combination of a benzofuran moiety and a pinacol boronate group, making it particularly useful for creating complex molecular architectures. Researchers frequently search for "benzofuran boronic ester applications" or "CAS 915412-92-9 solubility" as these properties are critical for reaction optimization in drug discovery pipelines.

In pharmaceutical applications, this compound has shown promise in the synthesis of kinase inhibitors and GPCR-targeting molecules, addressing current research hotspots in oncology and CNS disorders. The boronate functional group enables efficient conjugation with various aryl halides, while the benzofuran scaffold contributes to enhanced bioavailability and blood-brain barrier penetration – key considerations in modern drug design that answer common search queries like "how to improve drug bioavailability".

The stability of 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane under various conditions makes it preferable to other boronic acid derivatives. Many synthetic chemists search for "stable boronic esters for coupling reactions" or "handling precautions for CAS 915412-92-9", as these aspects directly impact laboratory workflow efficiency and safety protocols.

Recent advances in PET radiopharmaceuticals have highlighted the importance of boron-containing compounds like our subject molecule. The benzofuran-boronate conjugate structure enables potential applications in diagnostic imaging, answering growing search trends about "boron compounds in medical imaging" and "new PET tracer development".

From a commercial perspective, 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has seen increasing demand due to its role in synthesizing OLED materials and organic semiconductors. Manufacturers often inquire about "bulk availability of CAS 915412-92-9" and "purity specifications for electronic applications", reflecting its expanding utility beyond pharmaceutical uses.

The compound's crystallinity and solubility profile (frequently searched as "solubility of benzofuran pinacol boronate") make it particularly suitable for automated synthesis platforms, addressing the pharmaceutical industry's growing need for "high-throughput screening compatible building blocks".

Environmental considerations have also brought attention to 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, as researchers explore "green chemistry approaches for boronic ester synthesis". The compound's stability reduces solvent waste, aligning with current trends toward sustainable chemical processes.

Analytical chemists frequently search for "HPLC methods for CAS 915412-92-9" and "NMR characterization of benzofuran boronic esters", as quality control remains paramount for this intermediate in both research and production settings. The compound typically shows characteristic boron-11 NMR signals around 30 ppm, serving as a valuable fingerprint for identification.

Looking forward, 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is poised to play an expanding role in proteolysis-targeting chimera (PROTAC) development, answering emerging search trends about "boron compounds in targeted protein degradation". Its unique structural features enable conjugation with both E3 ligase ligands and target protein binders.

For synthetic chemists working with this compound, understanding "storage conditions for air-sensitive boronates" and "activation methods for unreactive aryl partners" remains crucial. The pinacol protection group in 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane provides enhanced stability while maintaining sufficient reactivity for most cross-coupling conditions.

In academic settings, this compound has become a valuable teaching tool for demonstrating "modern C-C bond formation strategies", with many educators searching for "demonstration experiments with boronic esters". Its predictable reactivity and clean reaction profiles make it ideal for instructional laboratories.

The global market for 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane continues to grow, driven by increasing demand from both pharmaceutical and materials science sectors. Procurement specialists often search for "reliable suppliers of CAS 915412-92-9" and "custom synthesis options for modified boronic esters", indicating the compound's commercial importance.

From a regulatory perspective, the compound's well-characterized properties and extensive literature support have made it a preferred choice for drug discovery programs concerned with "ICH guidelines for starting materials". Its stability data and impurity profiles are thoroughly documented, addressing common compliance-related search queries.

As research into heterocyclic boron compounds advances, 2-(Benzofuran-4-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as a prototype for developing new derivatives with tailored properties. Computational chemists frequently investigate "DFT studies on benzofuran boronic esters" to predict reactivity and guide synthetic planning.

The future applications of this compound may extend to bioconjugation chemistry and chemical biology probes, areas generating increasing search traffic about "bioorthogonal labeling with boron compounds". Its balanced hydrophilicity and aromatic character make it suitable for diverse biological applications.